Cas no 7414-92-8 (Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl-)
7414-92-8 structure
Product Name:Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl-
Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl-
- 1,8-dihydroxy-3-methylbenzo[a]anthracene-7,12-dione
- tetrangulol
- 1,8-dihydroxy-3-methyltetraphene-7,12-dione
- AC1L40PZ
- AC1Q6NIE
- CHEBI:32212
- CHEMBL1668340
- NSC194618
- SureCN5071398
- 7414-92-8
- 1,8-Dihydroxy-3-methylbenz(a)anthracene-7,12-dione
- BS-1065
- NCI60_001626
- Benz[a]anthracene-7, 1,8-dihydroxy-3-methyl-
- Benz(a)anthracene-7,12-dione, 1,8-dihydroxy-3-methyl-
- SCHEMBL5071398
- Q27114830
- NSC-194618
- DTXSID90225109
- 18-Dihydroxy-3-methylbenz(a)anthracene-7,12-dione
- NSC 194618
-
- Inchi: 1S/C19H12O4/c1-9-7-10-5-6-12-17(15(10)14(21)8-9)19(23)11-3-2-4-13(20)16(11)18(12)22/h2-8,20-21H,1H3
- InChI Key: NFUYRESOTVGLRL-UHFFFAOYSA-N
- SMILES: OC1=CC(C)=CC2C=CC3C(C4C(=CC=CC=4C(C=3C=21)=O)O)=O
Computed Properties
- Exact Mass: 304.07356
- Monoisotopic Mass: 304.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.474
- Boiling Point: 576.5°C at 760 mmHg
- Flash Point: 316.5°C
- Refractive Index: 1.762
- PSA: 74.6
- LogP: 3.33480
Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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